Cas no 1614246-89-7 (5-Chloro-N3-cyclopropylpyridazine-3,4-diamine)

• Product Name: 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine
• CAS No: 1614246-89-7
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• MDL: MFCD30470871
• CID: 4781879
• Update Time: 2025-11-01

5-Chloro-N3-cyclopropylpyridazine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine
• TQP0968
• 5-chloro-N-3-cyclopropylpyridazine-3,4-diamine

• MDL： MFCD30470871
• Inchi： 1S/C7H9ClN4/c8-5-3-10-12-7(6(5)9)11-4-1-2-4/h3-4H,1-2H2,(H2,9,10)(H,11,12)
• InChI Key： SFXNXQTXXIRKJZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC(=C1N)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 0.7
• Topological Polar Surface Area: 63.8

Additional information on 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine

Comprehensive Overview of 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine (CAS No. 1614246-89-7)

5-Chloro-N3-cyclopropylpyridazine-3,4-diamine (CAS No. 1614246-89-7) is a specialized pyridazine derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and chloro substituents, serves as a critical intermediate in the synthesis of biologically active molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and small-molecule inhibitors.

The structural features of 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine make it a valuable scaffold for drug discovery. Its pyridazine core is known for its ability to interact with various biological targets, while the cyclopropyl group enhances metabolic stability and bioavailability. These attributes have led to its inclusion in numerous high-throughput screening campaigns, where it has shown promise in modulating enzyme activity and protein-protein interactions. As the demand for precision medicine grows, compounds like this are becoming indispensable tools for researchers.

In recent years, the scientific community has focused on optimizing the synthesis of 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to streamline its production. These innovations align with the broader trend toward green chemistry and sustainable practices, which are top priorities for modern laboratories. Additionally, the compound's compatibility with catalytic reactions has opened new avenues for its use in cascade transformations and multi-component reactions.

The versatility of 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine extends beyond pharmaceutical applications. It has also found utility in agrochemical research, where its derivatives are evaluated for their potential as crop protection agents. This dual applicability underscores its importance in addressing global challenges such as food security and disease management. Furthermore, its role in material science is being explored, particularly in the design of organic semiconductors and photoactive materials.

From a commercial perspective, the demand for 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine is expected to rise, driven by its expanding applications and the growing emphasis on drug repurposing. Companies specializing in custom synthesis and contract research are actively stocking this compound to meet the needs of their clients. Its inclusion in compound libraries further highlights its relevance in hit-to-lead optimization programs. As the pharmaceutical industry continues to evolve, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.

In conclusion, 5-Chloro-N3-cyclopropylpyridazine-3,4-diamine (CAS No. 1614246-89-7) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, make it a compound of enduring interest. Whether you are a researcher investigating structure-activity relationships or an industry professional seeking innovative chemical building blocks, this pyridazine derivative offers unparalleled opportunities for exploration and innovation.